Cas no 758699-74-0 (4-Methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

4-Methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative commonly employed as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The presence of the 4-methoxy group on the pyridine ring enhances its reactivity and selectivity in forming carbon-carbon bonds. The dioxaborolane moiety provides stability under ambient conditions while remaining highly reactive under catalytic conditions. This compound is particularly useful in pharmaceutical and agrochemical research for constructing complex heterocyclic frameworks. Its air- and moisture-stable nature facilitates handling and storage, making it a practical choice for synthetic applications requiring precision and efficiency.
4-Methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
758699-74-0 structure
Product Name:4-Methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:758699-74-0
MF:C12H18BNO3
MW:235.087223529816
MDL:MFCD07367561
CID:549631
PubChem ID:44118676
Update Time:2025-05-28

4-Methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 4-Methoxy-3-pyridineboronic acid pinacol ester
    • 4-Methoxypyridine-3-boronic acid pinacol ester
    • Pyridine,4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 4-METHOXY-3-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-PYRIDINE
    • 4-methoxy-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • FVHUFNSLTSKBDN-UHFFFAOYSA-N
    • RL04890
    • SY028915
    • 4-Methoxypyridine-3-boronicacidpinacolester
    • ST2418443
    • 4-Methoxy-3-pyridineboronic acid pina
    • CS-W018707
    • 4-Methoxy-3-pyridineboronic acid pinacol ester, 99%
    • EN300-343681
    • SCHEMBL12435832
    • DTXSID80656943
    • FD10089
    • J-515636
    • 758699-74-0
    • AS-48801
    • MFCD07367561
    • AKOS005259413
    • FT-0763042
    • A838537
    • MDL： MFCD07367561
    • Inchi： 1S/C12H18BNO3/c1-11(2)12(3,4)17-13(16-11)9-8-14-7-6-10(9)15-5/h6-8H,1-5H3
    • InChI Key： FVHUFNSLTSKBDN-UHFFFAOYSA-N
    • SMILES： O1B(C2C=NC=CC=2OC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 235.13800
  • Monoisotopic Mass: 235.1379736g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.6

Experimental Properties

  • Boiling Point: 346.7℃ at 760 mmHg
  • PSA: 40.58000
  • LogP: 1.38940

4-Methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

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